Cas no 946344-93-0 (8-(adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 946344-93-0
• MF: C₂₅H₃₃FN₂O₄S
• MW: 476.603929281235
• CID: 5514318
• Update Time: 2025-05-22

8-(adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-adamantyl-[4-(4-fluoro-3-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]methanone
• 8-(adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C25H33FN2O4S/c1-17-10-21(2-3-22(17)26)33(30,31)28-8-9-32-25(28)4-6-27(7-5-25)23(29)24-14-18-11-19(15-24)13-20(12-18)16-24/h2-3,10,18-20H,4-9,11-16H2,1H3
• InChI Key： TTWOGLMCNAXMLJ-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCN2S(C2=CC=C(F)C(C)=C2)(=O)=O)CC1)(=O)C12CC3CC(CC(C3)C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

8-(Adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane: A Comprehensive Overview

8-(Adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is a highly specialized organic compound with the CAS Registry Number 946344-93-0. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this compound is intriguing due to its unique combination of functional groups and its spirocyclic framework, making it a subject of interest in both academic and industrial research.

The spiro[4.5]decane core of this compound serves as the central framework, with two rings fused at a single atom. This structural feature is significant as it imparts rigidity and stability to the molecule, which are desirable properties in drug design and materials science. The adamantane moiety, attached via a carbonyl group at position 8, contributes to the hydrophobicity and lipophilicity of the molecule. Adamantane is known for its diamond-like structure, which provides exceptional stability and resistance to chemical degradation.

At position 4 of the spirocyclic system, the compound features a sulfonyl group attached to a fluorinated aromatic ring (4-fluoro-3-methylbenzenesulfonyl). The presence of a sulfonyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the fluorine substituent on the aromatic ring enhances the molecule's lipophilicity and bioavailability, making it potentially suitable for pharmaceutical applications.

Recent studies have highlighted the potential of spiro compounds in drug discovery due to their ability to modulate biological targets with high precision. For instance, researchers have demonstrated that spirocyclic compounds can act as inhibitors of kinase enzymes, which are critical in various disease pathways such as cancer and inflammation. The combination of an adamantane moiety and a sulfonylated aromatic ring in this compound suggests that it may possess similar biological activity.

The synthesis of 8-(adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Key steps include the formation of the spirocyclic core through cyclization reactions and the subsequent functionalization with the adamantane and sulfonyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process.

In terms of applications, this compound has shown promise in several areas. Its rigid structure and unique functional groups make it an excellent candidate for use in drug delivery systems, where stability and controlled release are essential. Additionally, its electronic properties suggest potential applications in optoelectronics, particularly in materials for light-emitting diodes (LEDs) and organic photovoltaics (OPVs).

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with high accuracy. Molecular docking studies have revealed that it exhibits strong binding affinity to several protein targets, including human epidermal growth factor receptor 2 (HER2), which is overexpressed in certain types of breast cancer. These findings underscore its potential as a lead compound for anti-cancer drug development.

The integration of adamantane and sulfonylated aromatic rings into a spirocyclic framework also opens up possibilities for use in nanotechnology. The hydrophobic nature of adamantane allows for self-assembling properties, while the sulfonyl group can serve as a site for further functionalization. Such properties make this compound a versatile building block for constructing nanostructured materials with tailored functionalities.

In conclusion, 8-(adamantane-1-carbonyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is a fascinating compound with diverse applications across multiple fields. Its unique structure, derived from the fusion of an adamantane moiety and a sulfonylated aromatic ring within a spirocyclic framework, positions it as a valuable tool in drug discovery, materials science, and nanotechnology. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its role as an important molecule in contemporary chemical research.